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Compound of Interest

Compound Name: 9-OxoOTrE

Cat. No.: B177986 Get Quote

An In-Depth Technical Guide to 9-OxoOTrE (9-oxo-10(E),12(Z),15(Z)-octadecatrienoic acid)

Introduction
9-Oxo-10(E),12(Z),15(Z)-octadecatrienoic acid (9-OxoOTrE) is an oxidized fatty acid, classified

as an oxylipin, that has garnered significant interest within the scientific community.[1] Oxylipins

are derived from the metabolism of polyunsaturated fatty acids and are involved in a variety of

physiological and pathological processes. 9-OxoOTrE is specifically formed from the oxidation

of 9-hydroperoxyoctadecatrienoic acid (9-HpOTrE) and has demonstrated notable biological

activities, including antimicrobial and anti-inflammatory effects.[1][2] This technical guide

provides a comprehensive overview of the chemical structure, properties, biological activity,

and synthesis of 9-OxoOTrE, tailored for researchers, scientists, and professionals in drug

development.

Chemical Structure and Properties
The chemical structure of 9-OxoOTrE consists of an 18-carbon chain with a ketone group at

the ninth carbon and three double bonds at the 10th, 12th, and 15th positions, with specific E,

Z, Z stereochemistry.[1] This distinct structure is crucial for its biological function.

Table 1: Chemical and Physical Properties of 9-OxoOTrE
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Property Value Source

IUPAC Name
(10E,12Z,15Z)-9-oxooctadeca-

10,12,15-trienoic acid
[3]

Synonyms 9-KOTE, 9-KOTrE [2]

CAS Number 125559-74-2 [2][4]

Molecular Formula C₁₈H₂₈O₃ [2][3][4]

Molecular Weight 292.4 g/mol [2][3]

Purity ≥95% [2]

Formulation A solution in ethanol [2]

UV max (λmax) 279 nm [2][5]

Solubility (DMF) 50 mg/ml [2]

Solubility (DMSO) 50 mg/ml [2]

Solubility (Ethanol) 50 mg/ml [2]

Solubility (PBS, pH 7.2) 1 mg/ml [2]

Storage Temperature -80°C [2]

Stability ≥ 2 years [2]

InChI Key
ACHDMUPTZYZIGR-

CUHSZNQNSA-N
[2]

Biological Activity and Signaling Pathways
9-OxoOTrE exhibits a range of biological activities, primarily centered around its anti-

inflammatory and immunomodulatory properties.[1] It has also been shown to possess

antimicrobial activity against various plant pathogenic bacteria and fungi.[2]

A key mechanism underlying its anti-inflammatory effects is the activation of Peroxisome

Proliferator-Activated Receptor alpha (PPARα).[1] PPARα is a nuclear receptor that plays a

critical role in the regulation of lipid metabolism and inflammation. By activating PPARα, 9-
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OxoOTrE can modulate the expression of target genes, leading to a reduction in inflammatory

responses.[1] The electrophilic nature of 9-OxoOTrE, conferred by its α,β-unsaturated keto

group, is believed to be important for this activity.[1]

Caption: 9-OxoOTrE activates PPARα, leading to gene expression changes and anti-

inflammatory effects.

Synthesis and Experimental Protocols
Biosynthesis
The primary route for the formation of 9-OxoOTrE in biological systems is through the oxidation

of 9-hydroperoxyoctadecatrienoic acid (9-HpOTrE).[1][2] This conversion can occur either

enzymatically, catalyzed by fatty acid dehydrogenases, or non-enzymatically.[1] This process is

a key step in the generation of a class of signaling molecules with diverse biological functions.

[1]

Caption: Biosynthetic pathway of 9-OxoOTrE from α-linolenic acid.

Chemical Synthesis
An efficient chemical synthesis for 9-OxoOTrE has been reported, providing a means to obtain

this compound for research purposes. While detailed step-by-step protocols are often

proprietary or found within specific publications, the general strategy involves the

stereoselective construction of the triene system and the introduction of the keto functionality at

the C9 position. One published method provides an efficient synthesis for (10E, 12Z,15Z)-9-

oxo-octadecatrienoic acid.[2]

Analytical Methods
High-Performance Liquid Chromatography (HPLC): HPLC is a key analytical technique for the

purification and quantification of 9-OxoOTrE. A reported purity of 97.0% was determined by this

method.[5]

Mass Spectrometry (MS): Mass spectrometry is used for the structural confirmation and

identification of 9-OxoOTrE. The expected mass-to-charge ratio for the deprotonated molecule

[M-H]⁻ is 291.3.[5]
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Thin-Layer Chromatography (TLC): TLC can be used as a simple and rapid method to assess

the purity of 9-OxoOTrE, with reported purities of 100% in some batches.[5]

UV Spectroscopy: The conjugated triene system in 9-OxoOTrE gives it a characteristic UV

absorbance maximum at 279 nm, which is useful for its detection and quantification.[2][5]

Conclusion
9-OxoOTrE is a biologically active oxylipin with significant potential in the fields of inflammation

and immunology research. Its well-defined chemical structure and properties, coupled with its

known mechanism of action through PPARα activation, make it an interesting molecule for

further investigation and potential therapeutic development. The availability of synthetic routes

and established analytical methods will facilitate its continued study. This guide provides a

foundational understanding of 9-OxoOTrE for scientists and researchers aiming to explore its

role in health and disease.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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